DIHYDROATISINE HCl DIHYDROATISINE HCl It is an antiarrhythmic of Ia and IV classes as a blocker of TTX sensitive Na+channels and a Ca++ antagonist. It is a potent antiarrythmic in experimental calcii chloridum-induced atrial flutter, aconitine-induced arrhythmia, strophantinum-induced tachiarrythmia and at left descendent coronary artery occlusion in dogs. By its antiarrhythmic activity and therapeutic width Dihydroatizine hydrochloride surpasses activity of known Ia class antiarrhythmics such as quinidine, procainamide, ajmaline and lydocaine, as well as activity of IV class antiarrhythmic such as calcium blocker verapamile. Field of use: Interesting as new chemical class of antiarrhythmics of Ia and IV classes. Recommended doses: 0,1 - 1,0 mg/kg. Recommended concentration: 10-6 - 10-5 g/ml
Brand Name: Vulcanchem
CAS No.: 4758-99-0
Catalog No.: VC000053
InChI:
SMILES:
Molecular Formula: C22H35NO2 . HCl
Molecular Weight: 381.24-383.24 g/mol

DIHYDROATISINE HCl

* For research use only. Not for human or veterinary use.

CAS No.: 4758-99-0

ADC Toxins

Catalog No.: VC000053

Molecular Formula: C22H35NO2 . HCl

Molecular Weight: 381.24-383.24 g/mol

Purity: >97%.

DIHYDROATISINE HCl - 4758-99-0

CAS No. 4758-99-0
Product Name DIHYDROATISINE HCl
Synonyms 4βMethyl-N-(β-oxy-)ethylatisane hydrochloridum
Molecular Formula C22H35NO2 . HCl
Molecular Weight 381.24-383.24 g/mol
Appearance white crystalline powder
Purity >97%.
Description It is an antiarrhythmic of Ia and IV classes as a blocker of TTX sensitive Na+channels and a Ca++ antagonist. It is a potent antiarrythmic in experimental calcii chloridum-induced atrial flutter, aconitine-induced arrhythmia, strophantinum-induced tachiarrythmia and at left descendent coronary artery occlusion in dogs. By its antiarrhythmic activity and therapeutic width Dihydroatizine hydrochloride surpasses activity of known Ia class antiarrhythmics such as quinidine, procainamide, ajmaline and lydocaine, as well as activity of IV class antiarrhythmic such as calcium blocker verapamile. Field of use: Interesting as new chemical class of antiarrhythmics of Ia and IV classes. Recommended doses: 0,1 - 1,0 mg/kg. Recommended concentration: 10-6 - 10-5 g/ml
References - Vaisov Z., Salimov B., Tashkhodzhaev B., Yunusov M.; Khim. Prir. Soedin. (1986), p.653-658

- Salimov B., Kuzibaeva J., Dzhakhangirov F.; Khim. Prir. Soedin.(1996), p.384

- Dzhakhangirov F., et al. ; Khim. Prir. Soedin.(1996), special issue. P.180
  

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18.0152 g/mol